Cas no 1218291-33-8 (2-amino-N-1-(pyridin-3-yl)ethylhexanamide)

• Product Name: 2-amino-N-1-(pyridin-3-yl)ethylhexanamide
• CAS No: 1218291-33-8
• MF: C₁₃H₂₁N₃O
• MW: 235.3253428936
• CID: 5216159
• PubChem ID: 54928086
• Update Time: 2025-10-18

2-amino-N-1-(pyridin-3-yl)ethylhexanamide Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-N-[1-(PYRIDIN-3-YL)ETHYL]HEXANAMIDE
• Hexanamide, 2-amino-N-[1-(3-pyridinyl)ethyl]-
• 2-amino-N-1-(pyridin-3-yl)ethylhexanamide

• Inchi： 1S/C13H21N3O/c1-3-4-7-12(14)13(17)16-10(2)11-6-5-8-15-9-11/h5-6,8-10,12H,3-4,7,14H2,1-2H3,(H,16,17)
• InChI Key： XMVAHBOQEJEPLZ-UHFFFAOYSA-N
• SMILES： O=C(C(CCCC)N)NC(C)C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 233
• XLogP3: 1.3
• Topological Polar Surface Area: 68

Additional information on 2-amino-N-1-(pyridin-3-yl)ethylhexanamide

Introduction to 2-Amino-N-1-(Pyridin-3-yl)ethylhexanamide (CAS No. 1218291-33-8)

2-Amino-N-1-(Pyridin-3-yl)ethylhexanamide (CAS No. 1218291-33-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an amino group, a pyridine ring, and a hexanamide moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The pyridine ring in 2-Amino-N-1-(Pyridin-3-yl)ethylhexanamide is a key functional group that imparts several important properties to the molecule. Pyridine derivatives are known for their ability to interact with various biological targets, including enzymes, receptors, and ion channels. This makes them valuable scaffolds in the design of drugs targeting a wide range of diseases.

The amino group in 2-Amino-N-1-(Pyridin-3-yl)ethylhexanamide can participate in hydrogen bonding and other non-covalent interactions, which are crucial for the compound's binding affinity and selectivity towards its target proteins. The presence of this functional group also allows for further chemical modifications, enhancing the compound's pharmacological properties.

The hexanamide moiety in 2-Amino-N-1-(Pyridin-3-yl)ethylhexanamide contributes to the compound's lipophilicity and solubility characteristics. Lipophilic compounds are often preferred in drug design due to their improved cell membrane permeability and bioavailability. The hexanamide chain can also influence the compound's conformational flexibility, which is important for its interaction with biological targets.

Recent studies have explored the potential therapeutic applications of 2-Amino-N-1-(Pyridin-3-yl)ethylhexanamide. One notable area of research is its anti-inflammatory properties. Inflammation is a complex biological response that plays a critical role in various diseases, including arthritis, asthma, and inflammatory bowel disease. Preliminary studies have shown that 2-Amino-N-1-(Pyridin-3-yl)ethylhexanamide can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), suggesting its potential as an anti-inflammatory agent.

Another area of interest is the compound's neuroprotective effects. Neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease, are characterized by the progressive loss of neurons. Research has indicated that 2-Amino-N-1-(Pyridin-3-yl)ethylhexanamide can protect neurons from oxidative stress and apoptosis, making it a promising candidate for the treatment of neurodegenerative disorders.

In addition to its anti-inflammatory and neuroprotective properties, 2-Amino-N-1-(Pyridin-3-yl)ethylhexanamide has also been investigated for its potential anticancer activities. Cancer cells often exhibit dysregulated signaling pathways that promote cell proliferation and survival. Studies have shown that 2-Amino-N-1-(Pyridin-3-yl)ethylhexanamide can inhibit key signaling pathways involved in cancer progression, such as the PI3K/Akt pathway and the MAPK/ERK pathway. These findings suggest that the compound may have therapeutic potential in cancer treatment.

The pharmacokinetic properties of 2-Amino-N-1-(Pyridin-3-yl)ethylhexanamide have also been studied to evaluate its suitability as a drug candidate. Pharmacokinetic parameters, such as absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET), are crucial for determining a compound's safety and efficacy. Preclinical studies have demonstrated that 2-Amino-N-1-(Pyridin-3-yl)ethylhexanamide exhibits favorable ADME properties, with good oral bioavailability and low toxicity profiles.

Furthermore, the structural flexibility of 2-Amino-N-1-(Pyridin-3-yl)ethylhexanamide allows for further optimization through medicinal chemistry approaches. Structure-based drug design techniques can be employed to enhance the compound's potency, selectivity, and pharmacokinetic properties. For example, modifications to the hexanamide chain or the pyridine ring can be made to improve binding affinity or reduce off-target effects.

In conclusion, 2-Amino-N-1-(Pyridin-3-yl)ethylhexanamide (CAS No. 1218291-33-8) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features make it an attractive scaffold for drug development in areas such as anti-inflammatory agents, neuroprotective drugs, and anticancer therapies. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for clinical applications.